Cas no 919-86-8 (Methyl Demeton Standard)

• Product Name: Methyl Demeton Standard
• CAS No: 919-86-8
• MF: C₆H₁₅O₃PS₂
• MW: 230.285260438919
• CID: 803994
• PubChem ID: 24899120
• Update Time: 2024-10-26

Methyl Demeton Standard Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,S-[2-(ethylthio)ethyl] O,O-dimethyl ester
• Demeton-S-methyl
• 1-dimethoxyphosphorylsulfanyl-2-ethylsulfanylethane
• Demeton-S-methyl solution
• MetasystoxI(TM) Solution
• Demetox
• Duratox
• Metaisoseptox
• Metaisosystox
• Metasystox 55
• Metasystox J
• Methyl isosystox
• Methyldemetone
• methylmercaptophos thiol
• O,O-dimethyl S-2-ethylthioethyl phosphorothioate
• S-[2-(ethylsulfanyl)ethyl] O,O-dimethyl phosphorothioate
• S-[2-(ethylthio)ethyl] O,O-dimethyl phosphorothioate
• S-2-ethylthioethyl O,O-dimethyl phosphorothioate
• Thiometon oxon
• Methyl-mercaptofos teolery
• S-[2-(Ethylthio)ethyl] O,O-dimethyl thiophosphate
• methyl-mercaptofosteolery
• Phosphorothioic acid, S-[2-(ethylthio)ethyl] O,O-di-Me ester (6CI)
• Metasystox I
• Methyl demeton thioester
• Methylthionodemeton
• O,O-Dimethyl S-2-(ethylthio)ethyl phosphorothioate
• Methyl Demeton Standard
• O,O-Dimethyl-S-(3-thia-pentyl)-monothiophosphat (German)
• Methyl thionodemeton
• S(2(Ethylthio)ethyl) dimethyl phosphorothiolate
• Demeton-S-metile [Italian]
• Metasytox thiol
• S-(2-Ethylthioethyl) O,O-dimethyl phosphorothioate
• DEP 836 349
• O,ODimethyl S(2eththioethyl)phosphorothioate
• Phosphorothioic acid, O,Odimethyl S(2(ethylthio)ethyl) ester
• DTXSID5037521
• Demetone-S-methyl
• BRN 1707311
• Demeton-S-methyl [ISO]
• Thiophosphate de O,O-dimethyle et de S-2-ethylthio-ethyle [French]
• O,O-Dimetil-S-(2-etiltio-etil)-monotiofosfato
• O,O-Dimethyl-S-(2-aethylthio-aethyl)-monothiophosphat [German]
• O,ODimethylS(3thiapentyl)monothiophosphat
• CHEBI:38624
• S-[2-(Ethylsulfanyl)ethyl] o,o-dimethyl thiophosphate
• Thiophosphate de O,O-dimethyle et de S-2-ethylthio-ethyle
• USP 2 571 989
• O,O-Dimethyl S-(2-(ethylthio)ethyl)phosphorothioate
• Bayer 25/154
• Thiophosphate de O,Odimethyle et de S2ethylthioethyle
• O,ODimethyl 2ethylmercaptoethyl thiophosphate, thiolo isomer
• O,O-Dimethyl S-(2-eththioethyl)phosphorothioate
• DTXCID3017521
• O,O-DIMETHYL S-(2-(ETHYLTHIO)ETHYL) PHOSPHOROTHIOATE
• Power DSM
• O,ODimethyl S(2(ethylthio)ethyl)phosphorothioate
• METASYSTOX(I)
• NS00000119
• C18655
• O,O-Dimethyl-S-(3-thia-pentyl)-monothiophosphat
• O,O-Dimethyl-S-(2-aethylthio-aethyl)-monothiophosphat (German)
• HSDB 6410
• Methyl-mercaptofos teolovy (USSR)
• 2Ethylthioethyl dimethyl phosphorothioate
• SCHEMBL73358
• S-(2-(ethylsulfanyl)ethyl) O,O-dimethyl phosphorothioate
• Demeton-S-methyl [ISO:BSI]
• Dimethyl S-(2-eththioethyl)thiophosphate
• 4-01-00-02461 (Beilstein Handbook Reference)
• METHYL-MERCAPTOFOS TEOLOVY
• O,ODimethylS(2ethylthioethyl)monothiofosfaat
• G90984
• Demeton-S-methyl, analytical standard
• EINECS 213-052-6
• Demeton-S-methyl [BSI:ISO]
• Methylmercaptofostiol
• DEMETON-S-METHYL [MI]
• S-(2-(Ethylthio)ethyl) O,O-dimethyl phosphorothioate
• Isometasystox
• O,O-Dimethyl-S-(2-ethylthio-ethyl)-monothiofosfaat (Dutch)
• AI3-24963
• Ethanethiol, 2-(ethylthio)-, S-ester with O,O-dimethyl phosphorothioate
• BAY 18436
• Ethanethiol, 2(ethylthio), Sester with O,Odimethyl phosphorothioate
• METHYL-S-DEMETON
• AKOS015902495
• Q1865134
• S-[2-(Ethylthio)ethyl] O,O-dimethyl phophorothioate
• Phosphorothioic acid, S-[2-(ethylthio)ethyl] O,O-dimethyl ester
• HU8BO5S9WK
• Dimethyl S(2eththioethyl)thiophosphate
• O,O-dimethyl S-[2-(ethylthio)ethyl]thiophosphate
• meta-Isosystox
• O,O-Dimetil-S-(2-etiltio-etil)-monotiofosfato (Italian)
• Mifatox
• O,O-Dimethyl-S-(2-ethylthio-ethyl)-monothiofosfaat [Dutch]
• S(2(Ethylthio)ethyl) O,Odimethyl phosphorothioate
• Phosphorothioic acid, S-(2-(ethylthio)ethyl)O,O-dimethyl ester
• Demeton-S-methyl 100 microg/mL in Acetonitrile
• Phosphorothioic acid, O,O-dimethyl S-(2-(ethylthio)ethyl) ester
• S-(2-(ethylsulfanyl)ethyl) O,O-dimethyl thiophosphate
• DemetonSmetile
• Thiophosphate de O,O-dimethyle et de S-2-ethylthio-ethyle (French)
• S-(2-(Ethylthio)ethyl) dimethyl phosphorothiolate
• Demeton-S-methyl sulfide
• 919-86-8
• O,ODimethyl Sethylmercaptoethyl thiophosphate
• O,ODimethylS(2aethylthioaethyl)monothiophosphat
• 2-Ethylthioethyl dimethyl phosphorothioate
• O,O-Dimethyl-S-(2-aethylthio-aethyl)-monothiophosphat
• O,ODimetilS(2etiltioetil)monotiofosfato
• O,O-DIMETHYL S-(ETHYLMERCAPTO)ETHYL THIOPHOSPHATE
• S-(2-(Ethylthio)ethyl) O,O-dimethyl thiophosphate
• Methylmercaptofos teolovy (USSR)
• Metasystox J; Methyl demeton thioester; Methyl isosystox; Methylthionodemeton
• Bayer 18 436
• Ethanethiol, 2-(ethylthio)-S-ester with O,O-dimethyl phosphorothioate
• UNII-HU8BO5S9WK
• Methylmercaptofostiol (USSR)
• Demeton-S-metile
• O,O-Dimethyl 2-ethylmercaptoethyl thiophosphate, thiolo isomer
• Metasystox (I)
• O,O-Dimethyl-S-(2-ethylthio-ethyl)-monothiofosfaat
• S-(2-(Ethylthio)ethyl) O,O-dimethyl phophorothioate
• Demeton-S-methyl 1000 microg/mL in Acetone
• Persyst
• S(2(Ethylthio)ethyl) O,Odimethyl thiophosphate
• O,O-Dimethyl-S-(3-thia-pentyl)-monothiophosphat [German]
• Phosphorothioic acid, S-(2-(ethylthio)ethyl) O,O-dimethyl ester
• CHEMBL1898805
• BAY-18436
• S-[2-(Ethylsulfanyl)ethyl] O,O-dimethyl thiophosphate #
• DIMETHYL S-(2-ETHTHIOETHYL) THIOPHOSPHATE
• NCGC00163787-01
• O,O-Dimethyl S-ethylmercaptoethyl thiophosphate
• dimethyl {[2-(ethylsulfanyl)ethyl]sulfanyl}phosphonate
• CCRIS 5215
• Isomethylsystox
• DEMETON-S-METHYL [HSDB]
• S-2-ethylthioethyl-O,O-dimethylphosphorothiolate
• DemetonSmethyl
• O,O-Dimetil-S-(2-etiltio-etil)-monotiofosfato [Italian]
• O,O-DIMETHYL S-(2-ETHTHIOETHYL) PHOSPHOROTHIOATE

• MDL： MFCD00055464
• Inchi： 1S/C6H15O3PS2/c1-4-11-5-6-12-10(7,8-2)9-3/h4-6H2,1-3H3
• InChI Key： WEBQKRLKWNIYKK-UHFFFAOYSA-N
• SMILES： O=P(SCCSCC)(OC)OC

Computed Properties

• Exact Mass: 230.02000
• Monoisotopic Mass: 230.02002368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 7
• Complexity: 146
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 86.1Ų

Experimental Properties

• Density: 1.207 g/cm3
• Melting Point: <25 ºC
• Boiling Point: 118 ºC
• Flash Point: 127.6±27.9 ºC,
• Refractive Index: 1.511 (589.3 nm 20 ºC)
• PSA: 95.94000
• LogP: 2.87360
• Merck: 13,6077

Methyl Demeton Standard Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H302,H312,H319,H332
• Warning Statement： P210,P280,P305+P351+P338
• Hazardous Material transportation number：UN 3018
• WGK Germany：2
• Hazard Category Code： R11;R20/21/22;R36
• Safety Instruction： S16;S26;S36/37
• RTECS：TG1750000
• Hazardous Material Identification：
• Risk Phrases：R24/25; R51/53; R36; R20/21/22; R11
• Packing Group：II
• Safety Term：6.1(a)
• HazardClass：6.1(a)
• PackingGroup：II
• Toxicity：LD50 in rats (mg/kg): 40 orally, 85 dermally (Edson)
• Storage Condition：Storage temperature 2-8 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organophosphorus compounds Organothiophosphorus compounds